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Compound of Interest

Compound Name: 2-Amino-5-acetylpyridine

Cat. No.: B012908

2-Amino-5-acetylpyridine is a heterocyclic organic compound that serves as a critical
intermediate and building block in medicinal chemistry and drug development.[1] Its unique
structure, featuring a pyridine ring substituted with both an amino and an acetyl group, makes it
a versatile precursor for synthesizing a wide range of more complex molecules, including those
with potential antibacterial, anti-inflammatory, and anti-tumor properties.[1] Given its utility and
increasing presence in research laboratories, a comprehensive understanding of its safe
handling is paramount for protecting researchers and ensuring the integrity of experimental
outcomes.

This guide provides a technical overview of the safety protocols, handling procedures, and
emergency responses necessary when working with 2-Amino-5-acetylpyridine. It is designed
for researchers, scientists, and drug development professionals who may handle this
compound, from milligram-scale synthesis to larger-scale applications.

Section 1: Hazard Identification and Comprehensive
Risk Assessment

A thorough risk assessment is the foundation of safe laboratory practice. 2-Amino-5-
acetylpyridine is classified as a hazardous substance, and understanding its specific risks is
the first step in mitigating them.[2] The primary hazards are associated with irritation and acute
toxicity if improperly handled.[3]
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GHS Hazard Classification: The Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) provides a universal framework for hazard communication. 2-Amino-5-
acetylpyridine is typically accompanied by the GHSO07 pictogram (Exclamation Mark) and the
signal word "Warning".

The following hazard statements (H-statements) apply:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

These classifications necessitate careful handling to avoid all routes of exposure: ingestion,
skin contact, eye contact, and inhalation.[5] The causality is clear: the chemical's properties
can provoke a harmful biological response upon contact with or entry into the body.

Data Presentation: Physicochemical and Safety Data

For ease of reference, the key identifying and safety information for 2-Amino-5-acetylpyridine
is summarized below.
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Property Value Source(s)
CAS Number 19828-20-7 [3]
Molecular Formula C7HsN20 [3]
Molecular Weight 136.15 g/mol [3]

White to yellow crystalline
Appearance _ [1]
powder/solid

Boiling Point 332.4 °C at 760 mmHg

Signal Word Warning [3]
GHS Pictogram GHSO07 (Exclamation Mark)

Hazard Statements H302, H315, H319, H335

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

The hierarchy of controls dictates that engineering controls are the first line of defense,
followed by administrative controls and, finally, Personal Protective Equipment (PPE). This
multi-layered approach provides robust protection.

Engineering Controls: The Primary Barrier

Engineering controls are physical changes to the workspace that isolate personnel from
hazards.

e Chemical Fume Hood: All handling of 2-Amino-5-acetylpyridine powder must be conducted
in a certified chemical fume hood.[6] This is a mandatory control to mitigate the risk of
respiratory tract irritation (H335) by containing and exhausting any airborne dust or vapors.

[3114]

o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any
vapors or dusts that might escape primary containment.[6][7]
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o Eyewash Stations and Safety Showers: These must be readily accessible and located near
the workstation.[7][8] Their proximity is critical for immediate decontamination in the event of

an accidental splash.

Personal Protective Equipment (PPE): The Last Line of
Defense

PPE is not a substitute for robust engineering controls but is essential for protecting against
direct contact. The selection of PPE must be deliberate and based on the specific hazards of

the compound.
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Specification and
PPE Category . Source(s)
Rationale

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Latex gloves are not
recommended.[6] Gloves must
Hand Protection be inspected before use and [41[6]
removed properly to avoid skin
contact. Contaminated gloves
must be disposed of as

hazardous waste.[9]

Chemical splash goggles or
safety glasses with side
shields are mandatory.[4] If

i there is a significant splash

Eye Protection _ _ 14171

risk, a full-face shield should
be worn in addition to goggles.
This is to prevent serious eye

irritation (H319).[3][10]

A laboratory coat must be worn
at all times.[6] Additional
) ] protective clothing, such as
Skin and Body Protection [41[6]
boots or an apron, may be
necessary depending on the

scale of the operation.[4]

Under normal conditions within
a fume hood, respiratory
protection is not typically
required. However, if
Respiratory Protection engineering controls are not [4][10]
sufficient or during a large spill
cleanup, a NIOSH-approved
respirator should be used.[4]
[10]
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Section 3: Standard Operating Procedure (SOP) for
Safe Handling

Adherence to a standardized protocol is crucial for minimizing risk. The following step-by-step

methodology outlines the safe handling of solid 2-Amino-5-acetylpyridine.

Experimental Protocol: Weighing and Transferring the
Solid Compound

Preparation: 1.1. Don all required PPE as specified in Section 2.2. 1.2. Ensure the chemical
fume hood is operational and the sash is at the appropriate working height. 1.3. Designate a
specific work area within the fume hood for the handling procedure. 1.4. Place a plastic-
backed absorbent liner on the work surface to contain any minor spills. 1.5. Assemble all
necessary equipment (spatula, weigh boat/paper, receiving flask, etc.) within the fume hood.

Handling: 2.1. Retrieve the 2-Amino-5-acetylpyridine container from its designated storage
location.[3] 2.2. Carefully open the container inside the fume hood to avoid generating dust.
2.3. Using a clean spatula, carefully transfer the desired amount of solid to a tared weigh
boat or paper. Minimize any dust formation during this process.[3][7] 2.4. Securely close the
primary container. 2.5. Carefully add the weighed solid to the reaction vessel or solvent.

Cleanup: 3.1. Clean the spatula thoroughly. 3.2. Dispose of the used weigh boat/paper and
any contaminated materials (like absorbent liners) in a designated solid hazardous waste
container.[2] 3.3. Wipe down the work surface within the fume hood. 3.4. Remove PPE in the
correct order (gloves first), washing hands thoroughly with soap and water after the
procedure is complete.[10][11]

Visualization: Standard Handling Workflow
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Caption: Workflow for handling 2-Amino-5-acetylpyridine.
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Section 4: Storage and Chemical Incompatibility

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous
situations.

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated
place.[3][7] Recommended storage temperatures are often between 2-8°C, and protection
from light may be advised. Keep the container away from heat, sparks, and open flames.[12]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[12] Contact with these substances could lead to vigorous, exothermic reactions.

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly reduce the severity of an
incident.

o Skin Contact: Immediately take off contaminated clothing.[3] Wash the affected area with
plenty of soap and water for at least 15 minutes.[3][13] Seek medical attention if skin
irritation occurs or persists.[4][11]

o Eye Contact: Immediately rinse the eyes cautiously with pure water for at least 15 minutes,
holding the eyelids open.[3] Remove contact lenses if present and easy to do.[11] Seek
immediate medical attention.[3][14]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3][4] If breathing is difficult, give oxygen. If not breathing, provide artificial
respiration. Seek immediate medical attention.[3][13]

 Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[13] Never give anything
by mouth to an unconscious person. Call a physician or Poison Control Center immediately.
[31[11]

o Accidental Release (Spill):
o Evacuate non-essential personnel from the area.[3]

o Ensure adequate ventilation and remove all sources of ignition.[3]
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o Wearing appropriate PPE, sweep up the solid material, avoiding dust formation.[7][13]

o Collect the spilled material and place it in a suitable, closed, and labeled container for
disposal.[3][7]

o Do not let the chemical enter drains.[3]

Visualization: Emergency Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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